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Compound of Interest

Compound Name: Os30

Cat. No.: B12367079 Get Quote

For Researchers, Scientists, and Laboratory Professionals

This technical guide provides a comprehensive overview of DOWSIL™ OS-30, a high-purity

volatile methylsiloxane (VMS) fluid. Contrary to what its name might imply in a drug

development context, OS-30 is not a bioactive compound but a precision cleaning agent and

solvent. Its utility in research and high-technology settings stems from its unique physical and

chemical properties. This document outlines its chemical nature, physical characteristics, and

typical applications, with a focus on its use in laboratory and industrial cleaning protocols.

Chemical Structure and Composition
DOWSIL™ OS-30 is a pure, distilled methyl polysiloxane, a type of silicone fluid.[1][2] It is

characterized as a low molecular weight, linear volatile methylsiloxane.[2] These fluids are

clear, colorless, and nearly odorless.[2] The general structure of a linear polysiloxane is a chain

of repeating silicon-oxygen units with methyl groups attached to the silicon atoms.

Physicochemical Properties
The properties of DOWSIL™ OS-30 make it an effective solvent for a range of applications,

particularly where high purity and complete evaporation are required.[1][3][4] It is designed to

clean contaminated surfaces, rinse parts after cleaning with more aggressive agents, and act

as a carrier fluid, evaporating to leave no residue.[1][3][4][5]
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The quantitative physicochemical properties of DOWSIL™ OS-30 are summarized in the table

below for easy reference and comparison.

Property Value

Physical Form Fluid

Color Clear

Odor Odorless

Viscosity 1.3 cP

Specific Gravity 0.85

Flash Point 57 °C

Boiling Point 194 °C

Surface Tension Low

Evaporation Evaporates completely at room temperature

Chemical Stability Stable under normal conditions

Reactivity Can react with strong oxidizing agents

Hazard Classification Flammable Liquid - Category 3

Applications in Research and Development
DOWSIL™ OS-30 is utilized in a variety of high-precision environments due to its compatibility

with a wide range of materials and its gentle cleaning action.[5]

Primary applications include:

Precision Cleaning: Used for cleaning sensitive components such as aerospace guidance

systems, industrial optics, and electronic parts.[2][3][4]

Rinsing Agent: Employed to rinse away more aggressive cleaning solvents, leaving a

residue-free surface.[1][3][4]
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Carrier Fluid: Acts as a temporary carrier for other materials, such as lubricants, which are

deposited on a surface as the OS-30 evaporates.

Solvent for Silicone-Based Materials: It is an excellent solvent for non-volatile silicone oils

and greases.[1]

Experimental Protocol: Precision Cleaning Workflow
The following is a generalized methodology for the use of DOWSIL™ OS-30 in a precision

cleaning application. The specific parameters may be adjusted based on the nature of the

contaminant and the substrate being cleaned.

Objective: To remove soluble contaminants from a sensitive substrate without causing damage

or leaving a residue.

Materials:

DOWSIL™ OS-30 Fluid

Contaminated substrate

Beakers or immersion tanks

Ultrasonic bath (optional)

Lint-free wipes

Forced-air dryer or nitrogen gun (optional)

Appropriate personal protective equipment (gloves, eye protection)

Procedure:

Initial Assessment: Evaluate the compatibility of the substrate with DOWSIL™ OS-30. It is

compatible with most plastics and surface coatings.[5]

Pre-cleaning (if necessary): For heavy contamination, a more aggressive solvent may be

used for initial cleaning.
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Immersion Cleaning:

Submerge the substrate in a bath of DOWSIL™ OS-30.

For enhanced cleaning, the bath may be agitated or placed in an ultrasonic cleaner. This

will speed up the dissolution of contaminants.

Wiping: For localized cleaning, a lint-free wipe impregnated with DOWSIL™ OS-30 can be

used to gently clean the surface.

Final Rinse:

Rinse the substrate with fresh, clean DOWSIL™ OS-30 to remove any remaining

contaminants and cleaning fluid.

The low surface tension of the fluid allows it to drain quickly from the part.

Drying:

Allow the substrate to air dry at room temperature. DOWSIL™ OS-30 will evaporate

completely, leaving no residue.[1][2]

Drying can be accelerated with the use of a forced-air dryer or a nitrogen gun.

Visualizing the Precision Cleaning Workflow
The following diagram illustrates the logical flow of a typical precision cleaning process utilizing

DOWSIL™ OS-30.
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Figure 1: DOWSIL™ OS-30 Precision Cleaning Workflow
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Caption: Figure 1: DOWSIL™ OS-30 Precision Cleaning Workflow

Safety and Handling
DOWSIL™ OS-30 is a flammable liquid and should be handled with appropriate precautions.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b12367079?utm_src=pdf-body-img
https://exdron.co.il/Exdron-Pdf/DC-OS-30-GALLON-H-msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12367079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Keep away from heat, sparks, open flames, and hot surfaces.[6]

Use in a well-ventilated area, preferably with explosion-proof exhaust ventilation.

Ground and bond containers and receiving equipment to prevent static discharge.[6]

Wear protective gloves, eye protection, and face protection during handling.[6]

In case of fire, use dry sand, dry chemical, or alcohol-resistant foam to extinguish.[6]

Environmental Fate
DOWSIL™ OS-30 fluids are low in toxicity and do not deplete the ozone layer.[1] They have an

atmospheric lifetime of 10 to 30 days, and their ultimate degradation products are carbon

dioxide, silicic acid, and water.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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